![molecular formula C17H19FN2O4S B3938153 N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide](/img/structure/B3938153.png)
N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N-1-(4-fluorophenyl)-N-2-(4-methoxyphenyl)-N-2-(methylsulfonyl)alaninamide, also known as FMMA, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMA is a derivative of alanine and has been shown to modulate the activity of certain enzymes, making it a promising candidate for the treatment of various diseases. In
Mechanism of Action
N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide modulates the activity of certain enzymes by binding to their active sites and altering their conformation. This leads to a decrease in enzyme activity and subsequent downstream effects. For example, this compound inhibits DPP4 by binding to its active site and preventing it from cleaving the hormone glucagon-like peptide-1 (GLP-1), which is involved in the regulation of glucose metabolism. This leads to an increase in GLP-1 levels and subsequent improvement in glucose regulation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. One study showed that this compound improves glucose tolerance and insulin sensitivity in mice with diet-induced obesity. Another study showed that this compound inhibits the growth of cancer cells in vitro and in vivo. These effects are likely due to the modulation of enzyme activity by this compound.
Advantages and Limitations for Lab Experiments
N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been shown to have potent enzyme-inhibitory activity, making it a useful tool for studying enzyme function. However, this compound also has limitations. It may have off-target effects on other enzymes, which could complicate data interpretation. Additionally, this compound may have poor solubility in aqueous solutions, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide. One direction is to further explore its potential therapeutic applications for diabetes and cancer. Another direction is to investigate its effects on other enzymes and cellular processes. Additionally, the development of more potent and selective this compound derivatives could lead to improved therapeutic efficacy and reduced off-target effects.
Scientific Research Applications
N~1~-(4-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has been the subject of several scientific studies due to its potential therapeutic applications. One study showed that this compound inhibits the activity of the enzyme dipeptidyl peptidase-4 (DPP4), which is involved in the regulation of glucose metabolism. This suggests that this compound may be a potential treatment for type 2 diabetes. Another study showed that this compound inhibits the activity of the enzyme histone deacetylase 6 (HDAC6), which is involved in the regulation of cellular processes such as cell division and migration. This suggests that this compound may be a potential treatment for cancer.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(4-methoxy-N-methylsulfonylanilino)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O4S/c1-12(17(21)19-14-6-4-13(18)5-7-14)20(25(3,22)23)15-8-10-16(24-2)11-9-15/h4-12H,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEVKFXJIISILAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)F)N(C2=CC=C(C=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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